Cas no 62774-90-7 (2,6-dichloro-4-methylpyridine-3-carboxylic acid)

2,6-Dichloro-4-methylpyridine-3-carboxylic acid is a halogenated pyridine derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its dichloro and methyl substitutions enhance its reactivity, particularly in cross-coupling reactions and heterocyclic derivatization. The carboxylic acid moiety allows for further functionalization, such as esterification or amidation, broadening its utility in medicinal chemistry. This compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for constructing complex molecules, including agrochemicals and bioactive compounds. High purity grades are available to meet rigorous research and industrial requirements.
2,6-dichloro-4-methylpyridine-3-carboxylic acid structure
62774-90-7 structure
Product Name:2,6-dichloro-4-methylpyridine-3-carboxylic acid
CAS No:62774-90-7
MF:C7H5Cl2NO2
MW:206.026099920273
MDL:MFCD02932724
CID:829920
PubChem ID:676121
Update Time:2025-06-09

2,6-dichloro-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-4-methylnicotinic acid
    • 2,6-Dichloro-4-methyl-3-pyridinecarboxylic acid
    • 2,6-Dichloro-4-methyl-nicotinic acid
    • 2,6-dichloro-4-methylpyridine-3-carboxylic acid
    • 2,6-dichloro-4-methyl-pyridine-3-carboxylic Acid
    • 3-PYRIDINECARBOXYLIC ACID, 2,6-DICHLORO-4-METHYL-
    • QOSNTWMXACGOMD-UHFFFAOYSA-N
    • BCP00699
    • FCH1326513
    • TRA0087232
    • PB157
    • AS-18454
    • DTXSID30350247
    • 2,6-dichloro-4-methyl-3-pyridinecarboxylic acid, AldrichCPR
    • 2,6-dichloro-4-methylnicotinicacid
    • CS-D0785
    • DB-000818
    • PB15719
    • SY004336
    • Z1269175451
    • SR-01000521540
    • J-507434
    • EN300-651546
    • MFCD02932724
    • SR-01000521540-1
    • AKOS005146081
    • 62774-90-7
    • SCHEMBL473877
    • AC-3180
    • EU-0018435
    • 2,6-dichlor-4-methylpyridin-3-carboxylic acid
    • MDL： MFCD02932724
    • Inchi： 1S/C7H5Cl2NO2/c1-3-2-4(8)10-6(9)5(3)7(11)12/h2H,1H3,(H,11,12)
    • InChI Key： QOSNTWMXACGOMD-UHFFFAOYSA-N
    • SMILES： ClC1C(C(=O)O)=C(C)C=C(N=1)Cl

Computed Properties

  • Exact Mass: 204.97000
  • Monoisotopic Mass: 204.9697338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 2.7

Experimental Properties

  • Melting Point: 144-146°C
  • Flash Point: 177.6℃
  • PSA: 50.19000
  • LogP: 2.39500

2,6-dichloro-4-methylpyridine-3-carboxylic acid Security Information

2,6-dichloro-4-methylpyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-dichloro-4-methylpyridine-3-carboxylic acid Pricemore >>

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